N-(2-(4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[2-(5-thiophen-2-yl-1H-imidazol-2-yl)ethyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C17H15N3O3S/c21-17(11-3-4-13-14(8-11)23-10-22-13)18-6-5-16-19-9-12(20-16)15-2-1-7-24-15/h1-4,7-9H,5-6,10H2,(H,18,21)(H,19,20)
• InChI Key: ONLFKWRNCOSDPA-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NCCC3=NC=C(N3)C4=CC=CS4
• Molecular Formula: C17H15N3O3S
• Molecular Weight: 341.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several interesting functional groups and structural features, including a thiophene ring, an imidazole ring, and a benzo[d][1,3]dioxole moiety. These structural features suggest that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be influenced by the presence of the thiophene, imidazole, and benzo[d][1,3]dioxole moieties. These rings could be approximately coplanar, with dihedral angles between them.

Chemical Reactions Analysis

The chemical reactivity of this compound is likely to be influenced by the presence of the thiophene, imidazole, and benzo[d][1,3]dioxole moieties. These groups could participate in a variety of chemical reactions, depending on the conditions.

Scientific Research Applications

Synthesis and Characterization

The compound N-(2-(4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide belongs to a class of chemicals that have been explored for their potential in various synthetic and medicinal chemistry applications. Research into similar compounds has led to the development of novel synthetic routes and characterization of their properties. For instance, the synthesis of related thiophene-containing compounds has been detailed, providing insights into the reactivity and potential applications of such chemicals in heterocyclic synthesis (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004). Similarly, studies on the synthesis of ethyl-2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate highlight the process and yield, further enriching the understanding of such complex molecules (Tang Li-jua, 2015).

Antimicrobial and Docking Studies

Research into compounds with a thiophene base has also extended into antimicrobial applications and computational docking studies. The synthesis and characterization of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates, followed by their antimicrobial evaluation and docking studies, reveal the potential of these compounds in the development of new antimicrobial agents (Spoorthy, Kumar, Rani, & Ravindranath, 2021).

Solid-State Studies

Further extending the research applications, solid-state studies of related compounds, such as Ethyl 1-benzyl-2-(thiophen-3-yl)-1H-benzo[d]imidazole-5-carboxylate, provide deep insights into the molecular structure, intermolecular interactions, and energy frameworks. These studies are essential for understanding the physical properties and potential uses of these compounds in various scientific fields (Madan Kumar, Kumar, Al‐Ghorbani, Holla, Poojary, Praveen, Nayak, Mohan, Thamotharan, Shamprasad, Lokanath, Al‐Zaqri, & Alsalme, 2020).

Future Directions

The future research directions for this compound could include further exploration of its synthesis, characterization, and potential biological activities. It could also be interesting to investigate its mechanism of action and potential applications in medicinal chemistry.